Cas no 107990-93-2 (ISF 2715 (9CI))

• Product Name: ISF 2715 (9CI)
• CAS No: 107990-93-2
• MF: C₃₄H₅₂O₆
• MW: 556.773091316223
• CID: 160397
• PubChem ID: 3086526
• Update Time: 2025-04-19

ISF 2715 (9CI) Chemical and Physical Properties

Names and Identifiers

• ISF 2715 (9CI)
• Isf-2715
• AC1MJ6CM
• ISF 2715
• (2S,6aR,12aS)-10-(4-hydroxy-4-oxobutanoyl)oxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
• (2S,6aR,12aS)-10-(3-carboxypropanoyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
• 107990-93-2

• Inchi： 1S/C34H52O6/c1-29(2)23-12-15-34(7)24(32(23,5)14-13-25(29)40-27(37)11-10-26(35)36)9-8-21-22-20-31(4,28(38)39)17-16-30(22,3)18-19-33(21,34)6/h9,21-23,25H,8,10-20H2,1-7H3,(H,35,36)(H,38,39)/t21?,22?,23?,25?,30?,31-,32-,33+,34?/m0/s1
• InChI Key： VRFVGZRKFFTPCG-OZCBSENFSA-N
• SMILES： O(C(CCC(=O)O)=O)C1CC[C@@]2(C)C(C1(C)C)CCC1(C)C2=CCC2C3C[C@](C(=O)O)(C)CCC3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 556.37638937g/mol
• Monoisotopic Mass: 556.37638937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 101Ų